- Method for preparing Grignard reagent, China, , ,
Cas no 925-90-6 (Ethylmagnesium Bromide (3M in Et2O))
925-90-6 structure
Product Name:Ethylmagnesium Bromide (3M in Et2O)
CAS No:925-90-6
MF:C2H5BrMg
MW:133.270100355148
MDL:MFCD00000043
CID:40247
PubChem ID:24861294
Update Time:2024-10-26
Ethylmagnesium Bromide (3M in Et2O) Chemical and Physical Properties
Names and Identifiers
-
- Ethylmagnesium bromide
- bromoethyl-magnesiu
- ethvlmagnesiumbromide
- bromoethylmagnesium
- Ethylmagnesium
- ETHYLMAGNESIUM BROMIDE SOLUTION, ~3 M IN
- ETHYLMAGNESIUM BROMIDE, 1.0M SOLUTION IN TETRAHYDROFURAN
- ETHYLMAGNESIUM BROMIDE, 3.0M SOLUTION IN DIETHYL ETHER
- Ethylmagnesium Bromide solution
- ETHYLMAGNESIUM BROMIDE 1M SOLUTION IN TERT-BUTYL METHYL ETHER
- ETHYLMAGNESIUM BROMIDE 3M ethyl ether
- ETHYLMAGNESIUM BROMIDE 3M SOLUTION IN DIETHYL ETHER
- Ethylmagnesium bromide, 3.4 M solution in 2-Methyltetrahydrofuran, in resealable bottle
- Ethylmagnesium bromide, 1.0 M solution in Tert-butyl methyl ether, SpcSeal
- Ethylmagnesium bromide, 3M in ether
- Ethylmagnesium Bromide 3.0 M In Diethyl Ether
- 1.0 M solution in tert-butyl methyl ether, MkSeal
- 1.0 M solution in THF,MkSeal
- 2.0 M solution in THF, MkSeal
- 3.0 M solution in Diethyl ether, MkSeal
- 3.4 M solution in 2-methyltetrahydrofuran, MkSeal
- EthylMagnesiuM broMide, 3M in diethyl ether, AcroSeal
- Ethylmagnesiumbromide,ca.3.2Msolutionin2-Methyl-THF
- EtMgBr solution
- EthylmagnesiumBromide
- Magnesium, bromoethyl-
- Ethyl magnesium bromide
- Ethylmagnesium bromide solution, 1.0 M in THF
- Ethylmagnesium bromide solution, 3.0 M in diethyl ether
- Ethylmagnesium bromide, 0.9M solution in THF, AcroSeal(R)
- Ethylmagnesium bromide, 3M in diethyl ether, AcroSeal(R)
- Ethylmagnesium bromide, ca. 3.2M solution in 2-MeTHF; AcroSeal(R)
- EtMgBr
- Ethylmagnesiumbromid
- ethylmagnesium bromid
- Bromoethylmagnesium (ACI)
- Ethylmagnesium bromide (6CI)
- Ethylmagnesium Bromide 1.0 M In Tetrahydrofuran
- Ethylmagnesium Bromide (3M in Et2O)
-
- MDL： MFCD00000043
- Inchi： 1S/C2H5.BrH.Mg/c1-2;;/h1H2,2H3;1H;/q;;+1/p-1
- InChI Key： TWTWFMUQSOFTRN-UHFFFAOYSA-M
- SMILES： Br[Mg]CC
Computed Properties
- Exact Mass: 131.94300
- Monoisotopic Mass: 131.942505
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 6
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- Surface Charge: 0
Experimental Properties
- Color/Form: Dark brown solution
- Density: 1.142 g/mL at 25 °C
- Melting Point: -116.3°C
- Boiling Point: 34.6°C
- Flash Point: Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
- Solubility: Miscible in alcohols, ketones, esters, ethers, hydrocarbons.
- Water Partition Coefficient: Reacts with water.
- PSA: 0.00000
- LogP: 1.81950
- Solubility: Dissolved in some organic solvents such as diethyl ether, butyl ether, isopropyl ether, THF and anisole
- Sensitiveness: Air & Moisture Sensitive
- Color/Form: 3.4 M in 2-methyltetrahydrofuran
40 % (w/w)
Ethylmagnesium Bromide (3M in Et2O) Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225,H250,H260,H314,H335
- Warning Statement： P210,P222,P223,P231+P232,P370+P378,P422
- Hazardous Material transportation number：UN 3399 4.3/PG 1
- WGK Germany：1
- Hazard Category Code： 11-14/15-19-34
- Safety Instruction： S16-S26-S36/37/39-S43-S45-S7/8-S27
- FLUKA BRAND F CODES：1-3-10
-
Hazardous Material Identification：
- Packing Group：I
- Risk Phrases：R12; R15; R19; R22; R34
- Storage Condition：Anhydrous area
- PackingGroup：I
- HazardClass：4.3
- TSCA：Yes
Ethylmagnesium Bromide (3M in Et2O) Customs Data
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Ethylmagnesium Bromide (3M in Et2O) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E922063-10ml |
Ethylmagnesium Bromide (3M in Et2O) |
925-90-6 | 10ml |
45.00 | 2021-08-13 | ||
| TRC | E922063-50ml |
Ethylmagnesium Bromide (3M in Et2O) |
925-90-6 | 50ml |
65.00 | 2021-08-13 | ||
| TRC | E922063-100ml |
Ethylmagnesium Bromide (3M in Et2O) |
925-90-6 | 100ml |
100.00 | 2021-08-13 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 41675-0.5mole |
Ethylmagnesium bromide, 3M in ether, packaged under Argon in resealable ChemSeal\x99 bottles |
925-90-6 | 0.5mole |
￥817.00 | 2023-04-13 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 41675-1mole |
Ethylmagnesium bromide, 3M in ether, packaged under Argon in resealable ChemSeal\x99 bottles |
925-90-6 | 1mole |
￥1551.00 | 2023-04-13 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 87291-0.5mole |
Ethylmagnesium bromide, 3M in ether |
925-90-6 | 0.5mole |
￥557.00 | 2023-04-13 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 87291-1mole |
Ethylmagnesium bromide, 3M in ether |
925-90-6 | 1mole |
￥1088.00 | 2023-04-13 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E107752-100ml |
Ethylmagnesium Bromide (3M in Et2O) |
925-90-6 | 3.0 M in diethyl ether | 100ml |
¥173.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E107752-500ml |
Ethylmagnesium Bromide (3M in Et2O) |
925-90-6 | 3.0 M in diethyl ether | 500ml |
¥496.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E130053-100ml |
Ethylmagnesium Bromide (3M in Et2O) |
925-90-6 | 2.0 M solution in THF | 100ml |
¥234.90 | 2023-09-03 |
Ethylmagnesium Bromide (3M in Et2O) Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Magnesium , Sodium Solvents: Toluene ; 2 h, reflux
1.2 Reagents: Magnesium Solvents: Tetrahydrofuran ; rt → 40 °C; 1 h, reflux
1.2 Reagents: Magnesium Solvents: Tetrahydrofuran ; rt → 40 °C; 1 h, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Acetonitrile ; 72 h, reflux
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
- Rationalizing the Role of NaOtBu in Copper-Catalyzed Carboboration of Alkynes: Assembly of Allylic All-Carbon Quaternary Stereocenters, ACS Catalysis, 2018, 8(10), 8993-9005
Production Method 3
Reaction Conditions
1.1 Reagents: Iodine Solvents: Tetrahydrofuran ; rt
Reference
- Asymmetric iminium ion-catalyzed conjugate addition of 2-hydroxycinnamaldehydes and 2-oxocarboxylic esters: synthesis of chiral polysubstituted bridged bicyclic ketals, Chemical Communications (Cambridge, 2023, 59(56), 8711-8714
Production Method 4
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Diethyl ether ; > 1 min, reflux; reflux; 30 min, reflux
Reference
- Preparation of dithioester organic compound and application thereof, China, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether ; 30 min, reflux
Reference
- Stereospecific Oxycyanation of Alkenes with Sulfonyl Cyanide, Angewandte Chemie, 2023, 62(12),
Production Method 6
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; < 25 °C; 1 h, 40 °C
Reference
- Perfluorocyclobutyl aryl ether-based poly(silylene arylacetylene)s with a low dielectric constant for advanced wave-transparent composites, European Polymer Journal, 2022, 181,
Production Method 7
Reaction Conditions
1.1 Reagents: Magnesium , Iodine Solvents: Tetrahydrofuran ; cooled; 2 h, 80 °C
Reference
- Preparation of heterocyclic compounds, Japan, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; rt
Reference
- High-purity triethylantimony and preparation method thereof, China, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: 1,2-Dibromoethane Solvents: Tetrahydrofuran ; 1.5 h, rt
1.2 Solvents: Tetrahydrofuran ; 45 min, rt; 2 h, rt
1.2 Solvents: Tetrahydrofuran ; 45 min, rt; 2 h, rt
Reference
- Synthesis of 1- and 1,2-Substituted Cyclopropylamines from Ketone Homoenolates, Organic Letters, 2022, 24(32), 5869-5873
Production Method 10
Reaction Conditions
1.1 Reagents: Magnesium ; 20 °C
Reference
- Total synthesis of the indolocarbazole alkaloid ZHD-0501 and its seven isomers, Organic Chemistry Frontiers, 2022, 9(15), 4110-4117
Production Method 11
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether ; 50 °C
Reference
- Continuous synthesis of organomagnesium compounds, Russian Journal of Applied Chemistry, 2012, 85(4), 629-638
Production Method 12
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; rt
Reference
- Mechanochemistry-Amended Barbier Reaction as an Expedient Alternative to Grignard Synthesis, Angewandte Chemie, 2023, 62(39),
Production Method 13
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ; reflux
Reference
- Copper-Mediated Intramolecular Interrupted CuAAC Selanylation, Journal of Organic Chemistry, 2023, 88(15), 10434-10447
Production Method 14
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; 1 h, 50 °C
Reference
- Resin composition, adhesive sheet containing same for metal foil-clad laminate, China, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; 10 min, 30 °C
Reference
- Continuous green preparation of vitamin A intermediates, China, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Magnesium
Reference
- Hyperbranched copolymer containing cyclic quaternary ammonium salt, preparation method and anion exchange membrane, China, , ,
Production Method 17
Reaction Conditions
1.1 Reagents: Magnesium Solvents: 1,2-Dibromoethane , Tetrahydrofuran ; rt; 1 h, 40 °C
Reference
- Asymmetric Synthesis of Chiral Sulfimides through the O-Alkylation of Enantioenriched Sulfinamides and Addition of Carbon Nucleophiles, Angewandte Chemie, 2023, 62(16),
Production Method 18
Reaction Conditions
1.1 Reagents: Magnesium , Iodine Solvents: Tetrahydrofuran ; heated; 10 °C; overnight, rt
Reference
- Iron-Catalyzed Cross-Coupling of Thioesters and Organomanganese Reagents, Chemistry - A European Journal, 2022, 28(62),
Production Method 19
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether ; reflux; 30 min, rt
Reference
- Visible-Light-Promoted Nickel-Catalyzed Cross-Coupling of Alkyltitanium Alkoxides with Aryl and Alkenyl Halides, Organic Letters, 2022, 24(34), 6277-6281
Ethylmagnesium Bromide (3M in Et2O) Preparation Products
Ethylmagnesium Bromide (3M in Et2O) Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:925-90-6)Ethyl magnesium bromide(2M 2MeTHF)
Order Number:sfd19421
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:925-90-6)乙基溴化镁
Order Number:LE2473872;LE18337
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
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Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:925-90-6)
Order Number:SFD1867
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Ethylmagnesium Bromide (3M in Et2O) Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:925-90-6)Ethyl magnesium bromide(2M 2MeTHF)
Purity:99%
Quantity:200KG
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:925-90-6)乙基溴化镁
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry